Cas no 1209322-17-7 (1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1209322-17-7
• MF: C₁₆H₂₃N₅O₃
• MW: 333.385523080826
• CID: 6489622
• PubChem ID: 45540384
• Update Time: 2025-10-29

1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• (3-methoxy-1-methylpyrazol-4-yl)-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• F5596-0383
• 1209322-17-7
• AKOS024514728
• (4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone
• VU0648195-1
• CHEMBL3439551

• Inchi： 1S/C16H23N5O3/c1-10(2)13-17-18-14(24-13)11-5-7-21(8-6-11)16(22)12-9-20(3)19-15(12)23-4/h9-11H,5-8H2,1-4H3
• InChI Key： FJZQQGGKWPLCJI-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(C(C2C(=NN(C)C=2)OC)=O)CC1

Computed Properties

• Exact Mass: 333.18008961g/mol
• Monoisotopic Mass: 333.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine and Its Applications in Modern Chemical Biology

The compound with the CAS number 1209322-17-7, specifically named as 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines several key pharmacophoric elements that make it a promising candidate for various therapeutic applications. The presence of a pyrazole moiety, modified with a 3-methoxy and 1-methyl substituents, alongside a piperidine ring linked to an oxadiazole group, endows the compound with unique chemical and biological properties.

Recent studies have highlighted the potential of such heterocyclic compounds in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The pyrazole scaffold is well-documented for its role in drug discovery due to its ability to interact with enzymes and receptors in a highly specific manner. In particular, the 3-methoxy group enhances the lipophilicity of the molecule, improving its membrane permeability—a critical factor for oral bioavailability. The 1-methyl substitution further stabilizes the electronic properties of the pyrazole ring, making it more amenable to interactions with biological targets.

The incorporation of an oxadiazole ring into the molecular framework introduces additional binding potential. Oxadiazoles are known for their versatility in pharmaceutical applications, often serving as scaffolds for compounds that exhibit antiviral, antibacterial, and anti-inflammatory activities. The specific positioning of the 4-5-(propan-2-yl) group on the oxadiazole moiety further fine-tunes the compound's pharmacokinetic profile, potentially enhancing its solubility and metabolic stability. These structural features collectively contribute to the compound's potential as a lead molecule in drug development.

In light of recent advancements in medicinal chemistry, researchers have been exploring novel derivatives of piperidine-based compounds for their efficacy in treating neurological disorders. The piperidine ring in this compound not only contributes to its overall stability but also provides a versatile platform for further derivatization. Studies have shown that piperidine derivatives can modulate neurotransmitter receptors, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The combination of these structural elements—pyrazole, oxadiazole, and piperidine—creates a multifaceted molecule with broad therapeutic implications.

One particularly intriguing aspect of this compound is its potential interaction with enzymes involved in metabolic pathways. The pyrazole moiety can engage with metalloenzymes such as cytochrome P450 enzymes, which play a crucial role in drug metabolism. By modulating these enzymes' activity, the compound could influence how other drugs are processed in the body, offering insights into potential drug-drug interactions. Additionally, the oxadiazole ring may interact with non-protein targets like DNA or RNA, suggesting applications in anticancer therapies where direct modulation of nucleic acids is desired.

The propan-2-yl substituent on the oxadiazole ring adds another layer of complexity to the compound's biological activity. This group can influence both hydrophobicity and electronic properties, potentially affecting how the molecule binds to its target(s). Recent computational studies have demonstrated that such substituents can enhance binding affinity by optimizing van der Waals interactions or by sterically blocking competing binders. These findings align with experimental data showing that similar modifications significantly improve pharmacological outcomes.

From a synthetic chemistry perspective, 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine exemplifies elegant molecular design where each functional group serves a specific purpose. The synthesis of this compound involves multi-step reactions that showcase modern techniques in organic chemistry—such as transition-metal-catalyzed coupling reactions or enzymatic transformations—which highlight its synthetic accessibility despite its complexity. This accessibility is crucial for medicinal chemists who need to rapidly iterate on lead structures during drug discovery campaigns.

Looking ahead, 1209322-17-7 could serve as a foundation for developing next-generation therapeutics targeting diseases where modulation of multiple biological pathways is necessary. Its unique combination of pharmacophoric elements positions it as a versatile scaffold for further optimization through structure-based drug design or high-throughput screening approaches. As our understanding of disease mechanisms continues to evolve, 1-(3-methoxy--methyl--H--pyrazole--carbonyl)--4--5--(propan--2--yl)--1, 3, 4--oxadiazol--2--yl--piperidine may find applications beyond initial expectations—from treating rare genetic disorders to developing broad-spectrum antimicrobial agents.